Cas no 28855-17-6 (Benzenesulfonic acid,octadecyl-)

• Product Name: Benzenesulfonic acid,octadecyl-
• CAS No: 28855-17-6
• MF: C₂₄H₄₂O₃S
• MW: 410.653486728668
• CID: 265291
• PubChem ID: 3015434
• Update Time: 2025-04-19

Benzenesulfonic acid,octadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,octadecyl-
• 2-octadecylbenzenesulfonic acid
• Octadecylbenzenesulphonic acid
• NS00002033
• 2-Octadecyl benzenesulfonic acid
• Benzenesulfonic acid, 2-octadecyl-
• EINECS 249-268-2
• 79840-55-4
• Benzenesulfonic acid, octadecenyl-
• EC 249-268-2
• 28855-17-6
• EINECS 298-607-0
• SCHEMBL158973
• OCTADECYLBENZENESULFONIC ACID
• W-109206
• 93820-24-7
• DTXSID20880068

• Inchi： 1S/C24H42O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-24(23)28(25,26)27/h18-19,21-22H,2-17,20H2,1H3,(H,25,26,27)
• InChI Key： AQQPJNOXVZFTGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 410.28566
• Monoisotopic Mass: 410.285466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 10.1

Experimental Properties

• Density: 1.003
• Refractive Index: 1.5
• PSA: 54.37